Cas no 2228617-55-6 (3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid)

3-{1-(tert-Butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid is a specialized intermediate in organic synthesis, featuring a cyclopropane ring fused with a Boc-protected pyrrolidine moiety. Its rigid cyclopropane structure enhances stereochemical control, making it valuable for constructing complex molecular frameworks. The tert-butoxycarbonyl (Boc) group provides selective deprotection capabilities, enabling further functionalization under mild conditions. This compound is particularly useful in medicinal chemistry for the development of peptidomimetics and constrained analogs due to its conformational restrictions. High purity and stability under standard handling conditions ensure reliable performance in multi-step synthetic routes. Its unique architecture supports applications in drug discovery and asymmetric synthesis.
3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid structure
2228617-55-6 structure
Product Name:3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
CAS No:2228617-55-6
MF:C15H25NO4
MW:283.363304853439
CID:6440968
PubChem ID:165703770
Update Time:2025-05-20

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
    • 2228617-55-6
    • 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
    • EN300-1898850
    • Inchi: 1S/C15H25NO4/c1-14(2,3)20-13(19)16-8-6-7-9(16)10-11(12(17)18)15(10,4)5/h9-11H,6-8H2,1-5H3,(H,17,18)
    • InChI Key: KLGPZMRWQZFISE-UHFFFAOYSA-N
    • SMILES: OC(C1C(C)(C)C1C1CCCN1C(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 283.17835828g/mol
  • Monoisotopic Mass: 283.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.8Ų

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1898850-1g
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
2228617-55-6
1g
$1172.0 2023-09-18
Enamine
EN300-1898850-5g
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
2228617-55-6
5g
$3396.0 2023-09-18
Enamine
EN300-1898850-10g
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
2228617-55-6
10g
$5037.0 2023-09-18
Enamine
EN300-1898850-0.05g
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
2228617-55-6
0.05g
$983.0 2023-09-18
Enamine
EN300-1898850-0.1g
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
2228617-55-6
0.1g
$1031.0 2023-09-18
Enamine
EN300-1898850-0.25g
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
2228617-55-6
0.25g
$1078.0 2023-09-18
Enamine
EN300-1898850-0.5g
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
2228617-55-6
0.5g
$1124.0 2023-09-18
Enamine
EN300-1898850-1.0g
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
2228617-55-6
1g
$1172.0 2023-06-01
Enamine
EN300-1898850-2.5g
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
2228617-55-6
2.5g
$2295.0 2023-09-18
Enamine
EN300-1898850-5.0g
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
2228617-55-6
5g
$3396.0 2023-06-01

Additional information on 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228617-55-6): An Overview

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228617-55-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid is composed of a cyclopropane ring substituted with two methyl groups and a carboxylic acid group. The pyrrolidine moiety, protected by a tert-butoxycarbonyl (Boc) group, adds complexity and functionality to the molecule. The Boc group is commonly used in organic synthesis to protect amino groups, allowing for selective reactions at other functional groups before its removal.

In terms of chemical properties, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid exhibits high stability under various conditions. The presence of the Boc protecting group ensures that the pyrrolidine ring remains intact during synthetic manipulations. Additionally, the cyclopropane ring imparts rigidity to the molecule, which can influence its conformational behavior and interactions with biological targets.

The synthesis of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid typically involves several steps. One common approach is to start with a cyclopropane derivative and introduce the pyrrolidine moiety through a series of reactions, including nucleophilic substitution and ring-opening reactions. The Boc protection step is crucial to prevent unwanted side reactions and ensure the desired product formation.

Recent research has focused on the biological activity and potential therapeutic applications of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid. Studies have shown that this compound exhibits promising activity as a modulator of specific protein-protein interactions (PPIs), which are critical in various cellular processes. For instance, it has been reported to inhibit the interaction between certain proteins involved in signal transduction pathways, making it a potential lead compound for the development of targeted therapies.

In addition to its PPI modulation properties, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines in immune cells, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid are another area of active research. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in vivo and maintain sufficient concentrations for therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228617-55-6) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and potential therapeutic applications. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司